Tigecycline (open C-ring D-ring) Quinone
Tigecycline (open C-ring D-ring) Quinone
Brand Name:
Vulcanchem
CAS No.:
1268494-46-7
VCID:
VC0124995
InChI:
InChI=1S/C26H32N4O8/c1-26(2,3)28-10-17(32)29-14-9-15(30(4)5)12-6-11(8-16(31)18(12)22(14)35)7-13-20(33)23(36)19(25(27)38)24(37)21(13)34/h9,11,28,33,35,37H,6-8,10H2,1-5H3,(H2,27,38)(H,29,32)/t11-/m0/s1
SMILES:
CC(C)(C)NCC(=O)NC1=C(C2=C(CC(CC2=O)CC3=C(C(=O)C(=C(C3=O)O)C(=O)N)O)C(=C1)N(C)C)O
Molecular Formula:
C26H32N4O8
Molecular Weight:
528.562
Tigecycline (open C-ring D-ring) Quinone
CAS No.: 1268494-46-7
Reference Standards
VCID: VC0124995
Molecular Formula: C26H32N4O8
Molecular Weight: 528.562
| CAS No. | 1268494-46-7 |
|---|---|
| Product Name | Tigecycline (open C-ring D-ring) Quinone |
| Molecular Formula | C26H32N4O8 |
| Molecular Weight | 528.562 |
| IUPAC Name | 4-[[(2S)-6-[[2-(tert-butylamino)acetyl]amino]-8-(dimethylamino)-5-hydroxy-4-oxo-2,3-dihydro-1H-naphthalen-2-yl]methyl]-2,5-dihydroxy-3,6-dioxocyclohexa-1,4-diene-1-carboxamide |
| Standard InChI | InChI=1S/C26H32N4O8/c1-26(2,3)28-10-17(32)29-14-9-15(30(4)5)12-6-11(8-16(31)18(12)22(14)35)7-13-20(33)23(36)19(25(27)38)24(37)21(13)34/h9,11,28,33,35,37H,6-8,10H2,1-5H3,(H2,27,38)(H,29,32)/t11-/m0/s1 |
| Standard InChIKey | YHJHYYJWUGHMDY-NSHDSACASA-N |
| SMILES | CC(C)(C)NCC(=O)NC1=C(C2=C(CC(CC2=O)CC3=C(C(=O)C(=C(C3=O)O)C(=O)N)O)C(=C1)N(C)C)O |
| Synonyms | 4-[[(2S)-8-(Dimethylamino)-6-[[2-[(1,1-dimethylethyl)amino]acetyl]amino]-1,2,3,4-tetrahydro-5-hydroxy-4-oxo-2-naphthalenyl]methyl]-2,5-dihydroxy-3,6-dioxo-1,4-cyclohexadiene-1-carboxamide |
| Last Modified | Aug 20 2021 |
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